Cas no 32416-70-9 (Phenol,3-(1-methylethyl)-4-nitroso-)

• Product Name: Phenol,3-(1-methylethyl)-4-nitroso-
• CAS No: 32416-70-9
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 293616
• PubChem ID: 15721879
• Update Time: 2025-04-19

Phenol,3-(1-methylethyl)-4-nitroso- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-(1-methylethyl)-4-nitroso-
• 3-isopropyl-4-nitroso-phenol
• 3-Isopropyl-4-nitrosophenol
• Phenol,3-isopropyl-4-nitroso- (8CI)
• CBFNVMRJXHRYSY-UHFFFAOYSA-N
• Phenol,3-(1-methylethyl)-4-nitroso-(9ci)
• 32416-70-9
• SCHEMBL4653597

• Inchi： 1S/C9H11NO2/c1-6(2)8-5-7(11)3-4-9(8)10-12/h3-6,11H,1-2H3
• InChI Key： CBFNVMRJXHRYSY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)C(C)C)N=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.66